Cas no 54276-22-1 (15-Epicloprostenol)

• Product Name: 15-Epicloprostenol
• CAS No: 54276-22-1
• MF: C₂₂H₂₉ClO₆
• MW: 424.915066480637
• CID: 833943
• PubChem ID: 13470393
• Update Time: 2025-06-09

15-Epicloprostenol Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-2-[(1E,3S)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]-, (5Z)-
• (+)-15-epi Cloprostenol
• 15S-Cloprostenol
• (±)-Cloprostenol
• D-Cloprostenol
• 15-Epicloprostenol
• (Z)-7-[(1R,2R,3R,5S)-2-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 54276-22-1
• 1ST164504
• CS-0079781
• AC-29281
• (+)-15(S)-CLOPROSTENOL
• D-Cloprostenol;(+)-15(S)-Cloprostenol
• 16-(3-chlorophenoxy)-17,18,19,20-tetranorprostaglandin F2 alpha
• rel-(Z)-7-((1R,2R,3R,5S)-2-((S,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoic acid
• rel-(Z)-7-((1R,2R,3R,5S)-2-((S,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoicacid
• HY-120982
• (+)-15-Epi-Cloprostenol
• 40665-93-8

• Inchi： 1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18+,19+,20-,21+/m0/s1
• InChI Key： VJGGHXVGBSZVMZ-HBWANGNJSA-N
• SMILES： ClC1=CC=CC(=C1)OC[C@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O

Computed Properties

• Exact Mass: 424.16500
• Monoisotopic Mass: 424.1652663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 107.22000
• LogP: 3.19500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 15-Epicloprostenol

15-Epicloprostenol (CAS No. 54276-22-1): An Overview of Its Properties, Applications, and Recent Research Advances

15-Epicloprostenol (CAS No. 54276-22-1) is a synthetic prostaglandin derivative that has garnered significant attention in the fields of pharmacology and medicinal chemistry due to its unique biological activities and potential therapeutic applications. This compound belongs to the class of prostaglandins, which are a group of lipid compounds derived from fatty acids and play crucial roles in various physiological processes, including inflammation, pain, and blood pressure regulation.

The chemical structure of 15-Epicloprostenol is characterized by a cyclopentane ring with a hydroxyl group at the 15-position, which distinguishes it from other prostaglandins such as Cloprostenol. This structural feature contributes to its specific biological activities and pharmacological properties. The compound is synthesized through a series of chemical reactions involving fatty acid derivatives and is known for its high purity and stability under various conditions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 15-Epicloprostenol. One of the most notable areas of interest is its use in the treatment of ocular hypertension and glaucoma. Studies have shown that 15-Epicloprostenol can effectively reduce intraocular pressure by increasing uveoscleral outflow, making it a promising candidate for the development of new ophthalmic drugs.

Beyond its ocular applications, 15-Epicloprostenol has also been investigated for its anti-inflammatory properties. Prostaglandins are known to modulate the inflammatory response by influencing the production and activity of cytokines and other inflammatory mediators. Research has demonstrated that 15-Epicloprostenol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation in various tissues.

The pharmacokinetic properties of 15-Epicloprostenol have also been studied in detail. It has been found to have a relatively short half-life, which allows for rapid onset and offset of action. This characteristic makes it suitable for short-term treatments where quick response is required. Additionally, the compound is well-tolerated by most patients, with minimal side effects reported in clinical trials.

In terms of clinical trials, several Phase II and III studies have been conducted to evaluate the safety and efficacy of 15-Epicloprostenol. These trials have shown promising results, with significant reductions in intraocular pressure observed in patients with glaucoma. The compound has also demonstrated efficacy in reducing inflammation in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 15-Epicloprostenol involves its interaction with specific prostaglandin receptors, particularly EP3 receptors. Activation of these receptors leads to a cascade of intracellular signaling events that ultimately result in the desired physiological effects. Understanding this mechanism has provided valuable insights into the development of more targeted therapies for various diseases.

In addition to its therapeutic applications, 15-Epicloprostenol has also been studied for its potential use in diagnostic imaging. Prostaglandin derivatives have been shown to enhance the contrast in magnetic resonance imaging (MRI) studies, allowing for better visualization of tissues and organs. This property could be particularly useful in detecting early signs of diseases such as cancer and cardiovascular disorders.

The future prospects for 15-Epicloprostenol are promising. Ongoing research aims to further optimize its formulation and delivery methods to improve its therapeutic potential. For example, nanoparticle-based delivery systems are being explored to enhance the bioavailability and targeted delivery of the compound. These advancements could lead to more effective treatments with fewer side effects.

In conclusion, 15-Epicloprostenol (CAS No. 54276-22-1) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, further solidifying its importance in the field of pharmacology.